Cas no 56791-59-4 (Ethyl 2-(6-chloropurin-9-yl)acetate)

• Product Name: Ethyl 2-(6-chloropurin-9-yl)acetate
• CAS No: 56791-59-4
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• CID: 1599667
• PubChem ID: 233886
• Update Time: 2025-04-21

Ethyl 2-(6-chloropurin-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-chloropurin-9-yl)acetate
• AC1Q3RZZ
• AG-K-98112
• 9H-Purine-9-acetic acid, 6-chloro-, ethyl ester
• CTK5A5707
• NSC33029
• 6-chloro-9-(ethoxycarbonylmethyl)-9H-purine
• AC1L5R10
• ethyl 2-(6-chloro-9H-purin-9-yl)acetate
• (6-chloro-purin-9-yl)-acetic acid ethyl ester
• AR-1H5764
• AC1Q3RZZ; AG-K-98112; 9H-Purine-9-acetic acid, 6-chloro-, ethyl ester; CTK5A5707; NSC33029; 6-chloro-9-(ethoxycarbonylmethyl)-9H-purine; AC1L5R10; ethyl 2-(6-chloro-9H-purin-9-yl)acetate; (6-chloro-purin-9-yl)-acetic acid ethyl ester; AR-1H5764;
• DTXSID50283705
• NSC-33029
• 56791-59-4
• CHEMBL3234423

• Inchi： 1S/C9H9ClN4O2/c1-2-16-6(15)3-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3
• InChI Key： SDXBMVLGZYCKFJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CC(=O)OCC

Computed Properties

• Exact Mass: 240.04157
• Monoisotopic Mass: 240.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 396.4°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.667
• PSA: 69.9
• LogP: 1.04280